Cas no 1185318-40-4 (3-Bromo-6-(ethyl-d5)-pyridazine)

• Product Name: 3-Bromo-6-(ethyl-d5)-pyridazine
• CAS No: 1185318-40-4
• MF: C₆H₇BrN₂
• MW: 192.067988634109
• CID: 6810495
• PubChem ID: 45787808
• Update Time: 2025-03-28

3-Bromo-6-(ethyl-d5)-pyridazine Chemical and Physical Properties

Names and Identifiers

• CS-18670
• 3-Bromo-6-(ethyl-d5)-pyridazine
• AKOS015944336
• 1185318-40-4

• Inchi： 1S/C6H7BrN2/c1-2-5-3-4-6(7)9-8-5/h3-4H,2H2,1H3/i1D3,2D2
• InChI Key： RHNVBCZIMHPLIV-ZBJDZAJPSA-N
• SMILES： BrC1=CC=C(C([2H])([2H])C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 191.01064Da
• Monoisotopic Mass: 191.01064Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų